Cas no 878412-99-8 (2-{8-ethyl-1,6,7-trimethyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo1,2-gpurin-3-yl}acetamide)

• Product name: 2-{8-ethyl-1,6,7-trimethyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo1,2-gpurin-3-yl}acetamide
• CAS No: 878412-99-8
• MF: C₁₄H₁₈N₆O₃
• MW: 318.331121921539
• CID: 5480768

2-{8-ethyl-1,6,7-trimethyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo1,2-gpurin-3-yl}acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(6-ethyl-4,7,8-trimethyl-1,3-dioxopurino[7,8-a]imidazol-2-yl)acetamide
• 2-{8-ethyl-1,6,7-trimethyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo1,2-gpurin-3-yl}acetamide

• Inchi： 1S/C14H18N6O3/c1-5-18-7(2)8(3)20-10-11(16-13(18)20)17(4)14(23)19(12(10)22)6-9(15)21/h5-6H2,1-4H3,(H2,15,21)
• InChI Key： ZNRVDIKIGMWWJH-UHFFFAOYSA-N
• SMILES： N12C(C)=C(C)N(CC)C1=NC1=C2C(=O)N(CC(N)=O)C(=O)N1C

Additional information on 2-{8-ethyl-1,6,7-trimethyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo1,2-gpurin-3-yl}acetamide

Recent Advances in the Study of 2-{8-ethyl-1,6,7-trimethyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo[1,2-g]purin-3-yl}acetamide (CAS: 878412-99-8)

The compound 2-{8-ethyl-1,6,7-trimethyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo[1,2-g]purin-3-yl}acetamide (CAS: 878412-99-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique imidazopurinone scaffold, has shown promising potential in various therapeutic applications, particularly in the modulation of adenosine receptor signaling pathways. Recent studies have focused on elucidating its mechanism of action, pharmacokinetic properties, and therapeutic efficacy in preclinical models.

One of the key findings from recent research is the compound's selective affinity for adenosine A2A receptors, which play a critical role in inflammatory and neurodegenerative diseases. In vitro and in vivo studies have demonstrated that 2-{8-ethyl-1,6,7-trimethyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo[1,2-g]purin-3-yl}acetamide acts as a potent antagonist, effectively inhibiting A2A receptor-mediated signaling. This property makes it a promising candidate for the treatment of conditions such as Parkinson's disease, where A2A receptor overactivity is implicated in disease progression.

Further investigations into the compound's pharmacokinetic profile have revealed favorable absorption and distribution characteristics, with good oral bioavailability and brain penetration. These attributes are particularly advantageous for central nervous system (CNS) targets, as they suggest the potential for effective therapeutic concentrations to be achieved in the brain. Additionally, the compound has exhibited a favorable safety profile in preclinical toxicity studies, with no significant adverse effects observed at therapeutic doses.

Recent synthetic chemistry efforts have also focused on optimizing the production of 2-{8-ethyl-1,6,7-trimethyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo[1,2-g]purin-3-yl}acetamide, with improvements in yield and purity. Advanced analytical techniques, including high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy, have been employed to ensure the compound's structural integrity and consistency across batches. These advancements are critical for scaling up production and facilitating further clinical development.

In summary, the latest research on 2-{8-ethyl-1,6,7-trimethyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo[1,2-g]purin-3-yl}acetamide (CAS: 878412-99-8) highlights its potential as a novel therapeutic agent, particularly for CNS disorders involving adenosine receptor dysregulation. Ongoing studies are expected to further validate its efficacy and safety, paving the way for clinical trials and eventual therapeutic application.